Cas no 1897868-71-1 ((1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1897868-71-1
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD30003812
• CID: 5046120
• Update Time: 2025-10-28

(1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol
• [1-(pyrrolidin-3-ylmethyl)triazol-4-yl]methanol
• (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol

• MDL： MFCD30003812
• Inchi： 1S/C8H14N4O/c13-6-8-5-12(11-10-8)4-7-1-2-9-3-7/h5,7,9,13H,1-4,6H2
• InChI Key： LGTOYCSIHAIKTM-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2CNCC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: -1.3
• Topological Polar Surface Area: 63

Additional information on (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol

Introduction to (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1897868-71-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol, identified by its CAS number 1897868-71-1, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol consists of a pyrrolidine ring linked to a methanol group through a triazole moiety. The presence of these functional groups imparts distinct chemical reactivity and biological potential. The pyrrolidine ring is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The triazole ring, on the other hand, enhances the compound's stability and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. The compound (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol has been investigated for its potential role in various pharmacological contexts. Studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and pathways implicated in diseases such as cancer and inflammation. The pyrrolidine moiety is particularly noteworthy for its interaction with protein targets, while the triazole group contributes to the compound's overall pharmacokinetic profile.

The synthesis of (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the triazole ring followed by the introduction of the pyrrolidine substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance the efficiency of these processes. The use of palladium and copper catalysts has shown particular promise in facilitating the coupling reactions necessary for constructing the complex molecular framework.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers are increasingly interested in exploring molecules that can modulate biological pathways associated with various diseases. The structural features of (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol make it a versatile scaffold for designing derivatives with enhanced biological activity. By modifying specific functional groups within the molecule, scientists can fine-tune its pharmacological properties to target specific disease mechanisms.

Recent computational studies have also highlighted the importance of molecular modeling in understanding the interactions between (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol and biological targets. These studies have provided valuable insights into how the compound binds to enzymes and receptors at the atomic level. Such information is crucial for designing more effective drugs with improved selectivity and reduced side effects. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict the binding affinities and mechanisms of action of this compound.

The pharmacological evaluation of (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-4-ylmethanol has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on kinases and phosphodiesterases, which are critical targets in cancer therapy. Additionally, its interaction with other biological molecules has been explored for potential applications in anti-inflammatory treatments.

The future prospects for this compound are vast and exciting. As research continues to uncover new therapeutic applications, (1-(Pyrrolidin-3-ylmethyl)-1H-1,2,3-triazol-ylmethanol) is poised to play a significant role in the development of novel pharmaceuticals. Collaborative efforts between synthetic chemists and medicinal biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.